Cas no 2171766-13-3 (4-(4-Aminopiperidin-4-yl)oxepan-4-ol)
4-(4-Aminopiperidin-4-yl)oxepan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1644030
- 4-(4-aminopiperidin-4-yl)oxepan-4-ol
- 2171766-13-3
- 4-(4-Aminopiperidin-4-yl)oxepan-4-ol
-
- Inchi: 1S/C11H22N2O2/c12-10(3-6-13-7-4-10)11(14)2-1-8-15-9-5-11/h13-14H,1-9,12H2
- InChI Key: UIZHTXHWUAUUMU-UHFFFAOYSA-N
- SMILES: OC1(CCOCCC1)C1(CCNCC1)N
Computed Properties
- Exact Mass: 214.168127949g/mol
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 67.5Ų
4-(4-Aminopiperidin-4-yl)oxepan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644030-0.05g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 0.05g |
$1866.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-0.1g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 0.1g |
$1955.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-0.25g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 0.25g |
$2044.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-0.5g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 0.5g |
$2132.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-1.0g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 1.0g |
$2221.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-2.5g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 2.5g |
$4355.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-5.0g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 5.0g |
$6441.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-10.0g |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 10.0g |
$9550.0 | 2023-07-10 | ||
| Enamine | EN300-1644030-50mg |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 50mg |
$1866.0 | 2023-09-22 | ||
| Enamine | EN300-1644030-100mg |
4-(4-aminopiperidin-4-yl)oxepan-4-ol |
2171766-13-3 | 100mg |
$1955.0 | 2023-09-22 |
4-(4-Aminopiperidin-4-yl)oxepan-4-ol Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-(4-Aminopiperidin-4-yl)oxepan-4-ol
Recent Advances in the Study of 4-(4-Aminopiperidin-4-yl)oxepan-4-ol (CAS: 2171766-13-3)
The compound 4-(4-Aminopiperidin-4-yl)oxepan-4-ol (CAS: 2171766-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-oxepane hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and provide insights into its future applications.
One of the key areas of interest is the synthetic pathways for 4-(4-Aminopiperidin-4-yl)oxepan-4-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis method, highlighting the use of catalytic hydrogenation and ring-closing metathesis as critical steps. The researchers reported a high yield of over 80%, making this method suitable for industrial-scale production. This advancement is particularly significant for the pharmaceutical industry, where scalable synthesis is a major bottleneck in drug development.
Pharmacological studies have also revealed the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). In vitro assays demonstrated that 4-(4-Aminopiperidin-4-yl)oxepan-4-ol exhibits selective binding to certain GPCR subtypes, which are implicated in neurological disorders such as Parkinson's disease and schizophrenia. These findings were corroborated by molecular docking simulations, which suggested that the compound's unique structure allows it to interact with specific receptor binding sites with high affinity.
Another notable application of 4-(4-Aminopiperidin-4-yl)oxepan-4-ol is its role as a building block in the development of novel kinase inhibitors. A recent preprint on bioRxiv (2024) described its incorporation into a series of compounds targeting tyrosine kinases, which are often overactive in cancers. Preliminary results indicated that these derivatives exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the nanomolar range. This suggests that the compound could serve as a valuable scaffold for the design of next-generation anticancer agents.
Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further optimization. A study in Drug Metabolism and Disposition (2023) identified rapid hepatic clearance as a potential issue, prompting the need for structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.
In conclusion, 4-(4-Aminopiperidin-4-yl)oxepan-4-ol (CAS: 2171766-13-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications range from GPCR modulation to kinase inhibition, highlighting its potential in treating various diseases. Future research should focus on optimizing its pharmacological profile and exploring its therapeutic potential in preclinical and clinical settings. The continued investigation of this compound is expected to yield significant advancements in drug discovery and development.
2171766-13-3 (4-(4-Aminopiperidin-4-yl)oxepan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)